Cas no 681266-08-0 (N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide)

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5λ⁶-thieno[3,4-c]pyrazol-3-yl}-1,1'-biphenyl-4-carboxamide is a specialized heterocyclic compound featuring a thienopyrazole core with a sulfone moiety and a biphenylcarboxamide substituent. Its unique structure confers potential utility in medicinal chemistry, particularly as a scaffold for designing enzyme inhibitors or receptor modulators. The sulfone group enhances electrophilicity and metabolic stability, while the biphenyl moiety may facilitate interactions with hydrophobic binding pockets. This compound is of interest for research applications in drug discovery, where its rigid framework and functional group diversity could enable selective targeting of biological pathways. Suitable for exploratory synthesis and structure-activity relationship studies.

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide structure

681266-08-0 structure

Product name:N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide

CAS No:681266-08-0

MF:C₂₄H₁₉N₃O₃S

MW:429.490964174271

CID:6611765

PubChem ID:3297010

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide Chemical and Physical Properties

Names and Identifiers

- N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide
- N-(5,5-dioxido-2-phenyl-4,6-dihydro-2H-thieno[3,4-c]pyrazol-3-yl)-[1,1'-biphenyl]-4-carboxamide
- N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)-4-phenylbenzamide
- F0541-0166
- N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide
- 681266-08-0
- AKOS024581876
- Oprea1_650980
- Inchi： 1S/C24H19N3O3S/c28-24(19-13-11-18(12-14-19)17-7-3-1-4-8-17)25-23-21-15-31(29,30)16-22(21)26-27(23)20-9-5-2-6-10-20/h1-14H,15-16H2,(H,25,28)
- InChI Key： BQDHOUNDCITTEI-UHFFFAOYSA-N
- SMILES： S1(CC2C(=C(NC(C3C=CC(C4C=CC=CC=4)=CC=3)=O)N(C3C=CC=CC=3)N=2)C1)(=O)=O

Computed Properties

Exact Mass: 429.11471265g/mol
Monoisotopic Mass: 429.11471265g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 31
Rotatable Bond Count: 4
Complexity: 732
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 89.4Å²
XLogP3: 3.5

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F0541-0166-40mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	40mg	$140.0	2023-05-17
Life Chemicals	F0541-0166-2mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	2mg	$59.0	2023-05-17
Life Chemicals	F0541-0166-1mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	1mg	$54.0	2023-05-17
Life Chemicals	F0541-0166-4mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	4mg	$66.0	2023-05-17
Life Chemicals	F0541-0166-2μmol	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	2μl	$57.0	2023-05-17
Life Chemicals	F0541-0166-3mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	3mg	$63.0	2023-05-17
Life Chemicals	F0541-0166-30mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	30mg	$119.0	2023-05-17
Life Chemicals	F0541-0166-5mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	5mg	$69.0	2023-05-17
Life Chemicals	F0541-0166-25mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	25mg	$109.0	2023-05-17
Life Chemicals	F0541-0166-20mg	N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno[3,4-c]pyrazol-3-yl}-[1,1'-biphenyl]-4-carboxamide	681266-08-0	90%+	20mg	$99.0	2023-05-17

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide Related Literature

1. Spin crossover in iron(ii) complexes with ferrocene-bearing triazole-pyridine ligands†

Tania Romero-Morcillo,Francisco Javier Valverde-Muñoz,Lucía Piñeiro-López,M. Carmen Muñoz,Tomás Romero,Pedro Molina,José A. Real Dalton Trans., 2015,44, 18911-18918
2. Structural characterization and functional evaluation of lactoferrin–polyphenol conjugates formed by free-radical graft copolymerization

Fuguo Liu,Cuixia Sun,Wei Yang,Fang Yuan,Yanxiang Gao RSC Adv., 2015,5, 15641-15651
3. Structural control of metalloporphyrinogens by macrocycle modification: steric blocking of the macrocyclic cavity through trans-N,N′-dimethylation

Jun Wang,Michael G. Gardiner,Evan J. Peacock,Brian W. Skelton,Allan H. White Dalton Trans., 2003, 161-162
4. Structure–transfection activity relationships in a series of novel cationic lipids with heterocyclic head-groups†

Ekaterina A. Ivanova,Mikhail A. Maslov,Tatyana O. Kabilova,Pavel A. Puchkov,Anna S. Alekseeva,Ivan A. Boldyrev,Valentin V. Vlassov,Galina A. Serebrennikova,Nina G. Morozova,Marina A. Zenkova Org. Biomol. Chem., 2013,11, 7164-7178
5. Triple linking of the decaboranyl cluster. Structure of [(SMe2)2B10H10(B10H 13)2] as determined by synchrotron X-ray diffraction analysisSpecifically 6,9-bis(dimethylsulfide)-1,5-bis(6′-nido-decaboranyl)- arachno-decaborane (IUPAC nomenclature).

Jonathan Bould,Simon J. Teat,Mark Thornton-Pett,John D. Kennedy Chem. Commun., 2001, 1788-1789

Additional information on N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide

Introduction to N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide and Its Significance in Modern Chemical Biology

N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide (CAS No. 681266-08-0) is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural features and potential biological activities. This compound belongs to a class of heterocyclic molecules that incorporate elements of both thienopyrazole and biphenyl moieties, which are well-known for their diverse pharmacological properties.

The structural framework of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide is characterized by a thiophene ring system that is fused with a pyrazole ring. The presence of the 5,5-dioxo group further enhances the complexity of this molecule, making it a promising candidate for further investigation in medicinal chemistry. The biphenyl moiety at the amide position adds another layer of structural diversity, which can influence both the physical properties and biological interactions of the compound.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for their potential therapeutic applications. The combination of thienopyrazole and biphenyl structures in N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide makes it an attractive scaffold for drug discovery. These types of compounds have shown promise in various biological assays due to their ability to interact with multiple targets and exhibit a range of pharmacological effects.

One of the most compelling aspects of N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-yl}-1,1'-biphenyl-4-carboxamide is its potential as an inhibitor of key enzymes involved in inflammatory pathways. The thiophene and pyrazole rings are known to possess anti-inflammatory properties by modulating the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes play crucial roles in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By inhibiting these enzymes, N-{5,5-dioxo-2-phenyl-2H,4H,6H-5lambda6-thieno3,4-cpyrazol-3-y